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Compound of Interest

Compound Name: 3-Nitrophenyl isothiocyanate

Cat. No.: B147365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Nitrophenyl
isothiocyanate (CAS No. 3529-82-6), a reactive organic building block utilized in the synthesis

of various compounds, including thiourea derivatives.[1] Due to its hazardous nature, strict

adherence to safety protocols is essential to mitigate risks in the laboratory and during drug

development processes.

Hazard Identification and Classification
3-Nitrophenyl isothiocyanate is classified as a hazardous substance requiring careful

handling. It is a corrosive solid that can cause severe skin burns and serious eye damage.[2][3]

Inhalation, ingestion, or skin contact can be harmful or toxic.[3] The material is also moisture-

sensitive, which may affect its stability and reactivity.[1][4]

1.1 GHS Hazard Classification

The Globally Harmonized System (GHS) classification for this compound is summarized below.
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Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 1B
H314: Causes severe skin

burns and eye damage[2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[3]

Acute Toxicity, Oral Category 4 Harmful if swallowed[3]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin[3]

Signal Word:Danger[2][3]

Hazard Pictogram:

GHS05: Corrosion[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Nitrophenyl isothiocyanate is

crucial for its safe storage and handling.

Property Value

CAS Number 3529-82-6[2]

Molecular Formula C₇H₄N₂O₂S[1][5]

Molecular Weight 180.18 g/mol [2][5]

Appearance Yellow, solid crystalline[3]

Melting Point 57-60 °C (lit.)[1][2][5]

Boiling Point 277.5°C (rough estimate)[4]

Water Solubility 50.45 mg/L (at 25 °C)[4]

Sensitivity Moisture Sensitive[1][4]

Exposure Controls and Personal Protection
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To minimize exposure, a combination of engineering controls, administrative controls, and

personal protective equipment (PPE) must be employed. This approach is often described by

the "Hierarchy of Controls."

Hierarchy of Controls for 3-Nitrophenyl Isothiocyanate

Elimination
(Most Effective)

Substitution

Reduce Hazard

Engineering Controls
(e.g., Fume Hood)

Isolate People

Administrative Controls
(e.g., SOPs, Training)

Change How People Work

Personal Protective Equipment
(Least Effective)

Protect the Worker

Click to download full resolution via product page

Caption: Hierarchy of Controls for mitigating risks.
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3.1 Engineering Controls Always handle 3-Nitrophenyl isothiocyanate in a well-ventilated

area.[3] A certified chemical fume hood is required to control the inhalation hazard.[3] An

eyewash station and a safety shower must be readily accessible in the immediate work area.

3.2 Personal Protective Equipment (PPE) The following PPE is mandatory when handling this

substance:

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.[2]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or butyl

rubber). A lab coat or chemical-resistant apron.

[6]

Respiratory Protection

For weighing or operations that may generate

dust, a respirator with a P3 (EN 143) or N95

(US) particulate filter is required.[2]

Handling and Storage
4.1 Handling

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust.[3]

Wash hands thoroughly after handling.[3]

Keep away from moisture and incompatible materials such as strong acids.

4.2 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Recommended storage temperature is 2-8°C.[1][2]

Store in a designated corrosives area, locked up or in an area accessible only to authorized

personnel.[2][3]
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Experimental Protocol: Standard Handling Workflow
The following workflow outlines the essential steps for safely using 3-Nitrophenyl
isothiocyanate in a laboratory setting.

Safe Handling Workflow

1. Preparation
- Review SDS

- Don appropriate PPE
- Prepare fume hood

2. Weighing
- Use analytical balance

 inside fume hood
- Tare vessel before adding

3. Reaction Setup
- Add reagent slowly

- Maintain inert atmosphere if required
- Monitor reaction parameters

4. Quenching/Workup
- Use appropriate quenching agent
- Perform extractions in fume hood

5. Decontamination & Cleanup
- Decontaminate glassware
- Wipe down work surfaces

6. Waste Disposal
- Segregate hazardous waste

- Label container correctly
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Caption: A standard workflow for handling hazardous chemicals.

Methodology:

Preparation: Before starting, thoroughly review the Safety Data Sheet (SDS). Ensure all

necessary PPE is worn correctly. Prepare the chemical fume hood by clearing unnecessary

items and verifying proper airflow.

Weighing: Conduct all weighing operations inside the fume hood to contain any dust. Use a

tared, sealed container to minimize exposure.

Reaction: Add the solid reagent to the reaction vessel slowly and in a controlled manner. If

the reaction is sensitive to moisture, ensure an inert atmosphere (e.g., nitrogen or argon).

Quenching and Workup: Neutralize or quench the reaction mixture using an appropriate and

pre-determined procedure within the fume hood.

Decontamination: Decontaminate all glassware and equipment that came into contact with

the chemical. Wipe down all surfaces within the fume hood.

Waste Disposal: Dispose of all chemical waste, including contaminated PPE, in a clearly

labeled hazardous waste container according to institutional and local regulations.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

6.1 First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[3]

Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.[3]

Skin Contact

Immediately take off all contaminated clothing.

[3] Rinse skin with plenty of water or shower for

at least 15 minutes.[3] Seek immediate medical

attention.[3]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[3] If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[3]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water.[3] If the person is conscious, give them a

small amount of water to drink. Seek immediate

medical attention.[3]

6.2 Spill and Leak Procedures

Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE, including

respiratory protection, to prevent contact with dust and skin.

Containment and Cleaning: Avoid generating dust.[3] Carefully sweep up the spilled solid

material and place it into a suitable, labeled container for disposal.[3] Do not release the

material into the environment.[3]

Disposal Considerations
Dispose of 3-Nitrophenyl isothiocyanate and its containers as hazardous waste. All disposal

practices must comply with local, state, and federal regulations.[3] Do not mix with other waste

streams unless explicitly instructed by your institution's environmental health and safety

department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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